![molecular formula C6HCl2F3IN B6180462 2,3-dichloro-6-iodo-5-(trifluoromethyl)pyridine CAS No. 1645290-58-9](/img/no-structure.png)
2,3-dichloro-6-iodo-5-(trifluoromethyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . It is used as a chemical intermediate for the synthesis of several crop-protection products .
Synthesis Analysis
2,3,5-DCTF can be obtained by direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring . Various methods of synthesizing 2,3,5-DCTF have been reported .Molecular Structure Analysis
The molecular structure of 2,3,5-DCTF consists of a pyridine ring with two chlorine atoms, one iodine atom, and a trifluoromethyl group attached to it . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Chemical Reactions Analysis
The synthesis of 2,3,5-DCTF involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . Additionally, palladium-catalyzed monoalkoxycarbonylation of 2,3-dichloro-5-(trifluoromethyl)pyridine has been reported .Physical And Chemical Properties Analysis
The molecular formula of 2,3,5-DCTF is C6HCl2F3IN, and its molecular weight is 341.88 . The presence of a fluorine atom and a carbon-containing pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Mechanism of Action
Safety and Hazards
Future Directions
The demand for TFMP derivatives, including 2,3,5-DCTF, has been increasing steadily in the last 30 years . It is expected that many novel applications of TFMP will be discovered in the future . This includes its use in the protection of crops from pests and in the pharmaceutical and veterinary industries .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dichloro-6-iodo-5-(trifluoromethyl)pyridine involves the introduction of chloro, iodo, and trifluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2,3-dichloropyridine", "6-iodo-5-(trifluoromethyl)pyridin-3-amine", "Sodium hydride (NaH)", "Chlorine gas (Cl2)", "Iodine (I2)", "Trifluoromethyl iodide (CF3I)", "Dimethylformamide (DMF)", "Acetonitrile (MeCN)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: 2,3-dichloropyridine is reacted with NaH in DMF to form the corresponding pyridine anion.", "Step 2: Chlorine gas is bubbled through the reaction mixture to introduce a chloro group at the 5-position of the pyridine ring.", "Step 3: The resulting 5-chloropyridine is then reacted with 6-iodo-5-(trifluoromethyl)pyridin-3-amine in the presence of CF3I and NaH in DMF to introduce an iodo and trifluoromethyl group at the 6- and 5-positions of the pyridine ring, respectively.", "Step 4: The reaction mixture is then quenched with water and extracted with MeCN.", "Step 5: The organic layer is washed with brine and dried over Na2SO4.", "Step 6: The solvent is removed under reduced pressure to yield the crude product.", "Step 7: The crude product is purified by column chromatography using Et2O as the eluent to yield the final product, 2,3-dichloro-6-iodo-5-(trifluoromethyl)pyridine." ] } | |
CAS RN |
1645290-58-9 |
Molecular Formula |
C6HCl2F3IN |
Molecular Weight |
341.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.